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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605 Get Quote

Essential Safety and Handling Guide for Dimethyl
Vinyl Phosphate
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with Dimethyl vinyl phosphate (DMVP). Adherence to these procedures is essential

for ensuring personal safety and minimizing environmental contamination.

Dimethyl vinyl phosphate is an organophosphorus compound that requires careful handling

due to its potential health risks. It is classified as a substance that can cause severe skin burns

and eye damage.[1][2] Due to its chemical nature, it should be handled with the appropriate

protective measures to prevent exposure.[3][4]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Dimethyl vinyl
phosphate.
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Property Value Citations

CAS Number 4645-32-3 [3][5]

Molecular Formula C₄H₉O₃P [3][5]

Hazard Codes
H314: Causes severe skin

burns and eye damage.
[1][2]

Signal Word Danger [1][2]

GHS Pictogram GHS05 (Corrosion) [1]

Boiling Point 197-202 °C (387-396 °F) [5]

Flash Point 98 °C (208.4 °F) - closed cup [1]

Density 1.146 g/mL at 20 °C (68 °F) [4]

Storage Temperature 2-8°C (36-46°F) [4][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Dimethyl vinyl phosphate to prevent

contact and inhalation. The required equipment includes:

Eye and Face Protection: Always wear chemical splash goggles that meet ANSI Z87.1

standards.[6] A face shield should be worn over the goggles to provide additional protection

against splashes.[1][6]

Skin Protection:

Gloves: Wear chemical-resistant gloves. It is crucial to consult the glove manufacturer's

resistance guide to select the appropriate material for protection against

organophosphorus compounds.[6]

Protective Clothing: A chemically resistant lab coat or apron must be worn.[2] All clothing

should be buttoned to cover as much skin as possible.[6] Ensure that long pants and

closed-toe, chemical-resistant shoes are worn.[6]
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Contaminated Clothing: Any clothing that becomes contaminated should be removed

immediately, and the affected skin should be washed thoroughly.[2][7] Wash contaminated

clothing before reuse.

Respiratory Protection:

All work with Dimethyl vinyl phosphate should be conducted in a properly functioning

chemical fume hood to avoid inhaling vapors.

If work cannot be performed in a fume hood or if there is a risk of generating aerosols, a

NIOSH-approved respirator with a suitable filter, such as a type ABEK (EN14387)

respirator filter, is required.[1] Use of a respirator may require a formal respiratory

protection program, including fit testing and medical evaluation.[6]

Operational and Handling Plan
Follow this step-by-step procedure for the safe handling of Dimethyl vinyl phosphate.

1. Preparation:

Read and understand the Safety Data Sheet (SDS) for Dimethyl vinyl phosphate before

beginning any work.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary PPE and ensure it is in good condition.

Locate the nearest emergency eyewash station and safety shower.

Prepare and label all necessary equipment and secondary containers.

Have a spill kit with appropriate absorbent material (e.g., vermiculite, Chemizorb®) readily

available.[2][8]

2. Handling:

Conduct all manipulations of Dimethyl vinyl phosphate inside a chemical fume hood.
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Avoid all contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[2]

Use spark-proof tools and ground all equipment when handling the material to prevent static

discharge.[8]

Keep the container tightly closed when not in use.[8]

3. Post-Handling:

After handling, wash hands and face thoroughly.[9]

Decontaminate the work area, including all equipment and surfaces.

Properly store or dispose of the chemical and any contaminated materials.

Emergency Procedures
First Aid Measures:

If on Skin: Immediately take off all contaminated clothing. Rinse the skin with plenty of water

or shower. Call a physician immediately.[2]

If in Eyes: Rinse cautiously with water for several minutes.[9] Remove contact lenses if

present and easy to do. Continue rinsing and immediately call an ophthalmologist.[2]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Call a physician.

[2][7]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[7][8]

Spill Response Protocol: In the event of a spill, follow the established protocol to ensure safety

and containment. Evacuate the immediate area, alert others, and follow the workflow below.

Only personnel trained in hazardous material cleanup should perform these actions.
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Caption: Workflow for handling a Dimethyl vinyl phosphate spill.

Disposal Plan
All waste containing Dimethyl vinyl phosphate, including contaminated consumables and spill

cleanup materials, must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in its original container or a compatible, properly

labeled, and sealed container. Do not mix with other waste streams.

Container Disposal: Uncleaned or empty containers should be handled as if they still contain

the product.[10] They can be triple-rinsed (with the rinsate collected as hazardous waste)

before being offered for recycling or reconditioning, or they can be punctured and disposed

of in a sanitary landfill according to local regulations.[7]
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Disposal Method: All waste must be disposed of through a licensed professional waste

disposal service.[10] The preferred method is controlled incineration in a chemical incinerator

equipped with an afterburner and scrubber.[7][10] Do not discharge to sewer systems or

contaminate water, foodstuffs, or feed.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl vinylphosphonate = 95 GC 4645-32-3 [sigmaaldrich.com]

2. merckmillipore.com [merckmillipore.com]

3. cymitquimica.com [cymitquimica.com]

4. Cas 4645-32-3,DIMETHYL VINYLPHOSPHONATE | lookchem [lookchem.com]

5. DIMETHYL VINYLPHOSPHONATE CAS#: 4645-32-3 [m.chemicalbook.com]

6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

7. chemicalbook.com [chemicalbook.com]

8. spectrumchemical.com [spectrumchemical.com]

9. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

10. opcw.org [opcw.org]

To cite this document: BenchChem. [Personal protective equipment for handling Dimethyl
vinyl phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080605#personal-protective-equipment-for-handling-
dimethyl-vinyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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